Cas no 55520-40-6 (L-Tyrosine)

L-Tyrosine structure
L-Tyrosine structure
Product Name:L-Tyrosine
CAS No:55520-40-6
MF:C9H11NO3
MW:181.188542604446
CID:369921
PubChem ID:1153
Update Time:2025-04-19

L-Tyrosine Chemical and Physical Properties

Names and Identifiers

    • L-Tyrosine
    • p-hydroxyphenylalanine
    • CHEBI:18186
    • NSC82624
    • SY014304
    • SCHEMBL1580
    • (.+/-.)-Tyrosine
    • NSC-205006
    • EU-0066703
    • DL-Tyrosine, puriss., >=99.0% (NT)
    • EINECS 209-113-1
    • FT-0628034
    • L-Tryosine
    • UNII-A9BAT9B32M
    • AB00245
    • Intermediates of Sacubitril(AHU-377)
    • (2s)-tyrosine
    • 3-(p-Hydroxyphenyl)alanine
    • AC-24050
    • L-4-Hydroxyphenyl-3,5-d2-alanine
    • A830719
    • MFCD00063074
    • AS-11716
    • DL-4-Hydroxyphenylalanine-15N
    • 2-amino-3-(4-hydroxyphenyl)-propanoic acid
    • H-DL-Tyr-OH
    • 2-amino-3-(4-hydroxy-phenyl)-propionic acid
    • NSC760112
    • T0549
    • NSC 205006
    • 2-amino-3-(4-hydroxyphenyl)propanoic acid
    • Pharmakon1600-01300046
    • SR-01000597209-1
    • 25619-78-7
    • CCG-202972
    • FT-0693464
    • F0345-2313
    • CHEMBL108615
    • tirosina
    • (+/-)-2-Amino-3-(4-hydroxyphenyl)propionic acid
    • L-Tyrosine (phenol-4-13C)
    • L-TYROSINE (3,3-D2)
    • EN300-17972
    • A9BAT9B32M
    • FT-0602783
    • Z57127380
    • AM82305
    • (DL)-Tyrosine
    • T-9020
    • DL-Tyrosine
    • DL-TYROSINE-BETA-13C
    • (+-)-Tyrosine
    • 2-Amino-3-(p-hydroxyphenyl)propionic acid
    • 5C49731F-8609-4ECA-909D-8E4C8515147E
    • 3-(4-Hydroxyphenyl)-DL-alanine
    • (+/-)-TYROSINE
    • NSC-760112
    • 2-amino-3-(4-hydroxyphenyl)-propionic acid
    • Q27115119
    • 55520-40-6
    • 2-amino-3-(4-hydroxyphenyl)propionic acid
    • Tyrosine, DL-
    • (.+-.)-Tyrosine
    • HY-Y0123
    • NSC-9973
    • dl-p-tyrosine
    • AI3-18479
    • AKOS000119676
    • 556-03-6
    • NSC9973
    • AKOS016050613
    • AC2634
    • SR-01000597209
    • UPCMLD0ENAT5883816:001
    • AB02505
    • Benzenepropanoic acid, (S)-
    • L-TYROSINE-BETA-13C
    • Tyrosine #
    • L-Tyrosine-2,3,5,6-D4
    • DL-Tyrozine
    • 55443-60-2
    • DL-Tyrosine 25GR
    • BCP28669
    • C01536
    • .alpha.-Amino-.beta.-(4-hydroxyphenyl)propionic acid
    • TYROSINE, (L)
    • DL-Tyrosine, 99%
    • FT-0625526
    • tyrosin
    • NS00080506
    • NSC205006
    • CS-0008411
    • Q27102882
    • NCIOpen2_001002
    • L-4-HYDROXYPHENYL-D4-ALANINE-2,3,3-D3
    • SY013607
    • DTXSID50859040
    • Inchi: 1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)
    • InChI Key: OUYCCCASQSFEME-UHFFFAOYSA-N
    • SMILES: OC(C(CC1C=CC(=CC=1)O)N)=O

Computed Properties

  • Exact Mass: 181.073893
  • Monoisotopic Mass: 181.073893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _2.3
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Melting Point: 344 Deg C
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